Cas no 497088-87-6 (Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 3-(3-methylphenyl)-6-(3-thienyl)-)

• Product Name: Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 3-(3-methylphenyl)-6-(3-thienyl)-
• CAS No: 497088-87-6
• MF: C₁₇H₁₃N₃OS
• MW: 307.369621992111
• CID: 1526215
• PubChem ID: 10892174
• Update Time: 2025-04-21

Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 3-(3-methylphenyl)-6-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 3-(3-methylphenyl)-6-(3-thienyl)-
• 3-(3-methylphenyl)-6-thiophen-3-yl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• DTXSID00447436
• CHEMBL107228
• 497088-87-6

• Inchi： 1S/C17H13N3OS/c1-11-3-2-4-12(7-11)14-9-19-20-16(14)18-8-15(17(20)21)13-5-6-22-10-13/h2-10,19H,1H3
• InChI Key： BZRBRUWLBXBWDV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CN=C2C(=CNN2C1=O)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 307.07809
• Monoisotopic Mass: 307.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 46.92